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Compound of Interest

Compound Name: 2-Chloro-6-methylaniline

Cat. No.: B140736

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety precautions for 2-Chloro-6-
methylaniline (CAS No: 87-63-8), a chemical intermediate used in the synthesis of various
compounds. Strict adherence to these guidelines is crucial to ensure personnel safety and
prevent environmental contamination.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Chloro-6-methylaniline is
presented below. This data is essential for safe handling and storage.
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Property Value Reference
Molecular Formula C7HsCIN [1112]
Molecular Weight 141.60 g/mol [1][3]
Appearance .Clef:lr yellow to red-brown ]
liquid

Melting Point 10-12 °C [3]
Boiling Point 215.0 °C at 760 mmHg [3]
Density 1.152 - 1.2 g/cm?3 [3]
Flash Point 105 °C (221 °F) - closed cup [1]
Water Solubility Immiscible [3]
Vapor Pressure 0.2 mmHg at 25°C [3]

Hazard Identification and Classification

2-Chloro-6-methylaniline is a hazardous substance.[5] The following table summarizes its
hazard classifications.
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Hazard Class Category Hazard Statement
o Toxic or harmful if swallowed.
Acute Toxicity, Oral Category 3/ Category 4
[21[61[7]
o Toxic or harmful in contact with
Acute Toxicity, Dermal Category 3 / Category 4 )
skin.[2][6][7]
o ) Category 2 / Category 3/ Fatal, toxic, or harmful if
Acute Toxicity, Inhalation )
Category 4 inhaled.[6][7]
Skin Corrosion/Irritation Category 2 Causes skin irritation.[2][4][6]
Serious Eye Damage/Eye Causes serious eye irritation.
o Category 2
Irritation [2][4][6]
o Suspected of causing genetic
Germ Cell Mutagenicity Category 2
defects.[1]
Specific Target Organ Toxicity May cause respiratory
] Category 3 o
(Single Exposure) irritation.[4][6]
N o May cause damage to organs
Specific Target Organ Toxicity
Category 2 through prolonged or repeated
(Repeated Exposure)
exposure.[7]
Hazardous to the Aquatic Very toxic to aquatic life with
Category 1

Environment, Chronic

long lasting effects.[1]

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount to minimize exposure

risks.

Engineering Controls

o Work in a well-ventilated area, preferably within a chemical fume hood.[4][6]

o Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[5][6]
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Personal Protective Equipment (PPE)

A risk assessment should be conducted to determine the appropriate level of PPE. The

following diagram outlines the recommended PPE for handling 2-Chloro-6-methylaniline.

Specific Recommendations

Personal Protective Equipment (PPE) for 2-Chloro-6-methylaniline (
N

Use a NIOSH/MSHA or European Standard EN 149 approved respirator if exposure limits are exceeded or irritation is experienced. [3]
Recommended filter: Type ABEK (EN14387). [6]

Details
Respiratory Protection

Details

Body Protection

Core PPE

Hand Protection

N

(Wear fire/flame resistant and impervious clothing. [2]

Alab coat or coveralls should be worn. }

Gloves must be inspected prior to use. [2]

[Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). [2]}

Eye/Face Protection Detail

1

Wear tightly fitting safety goggles with side-shields or a face shield. [2]
Conforming to EN 166 (EU) or NIOSH (US). [2]

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE).

Handling Procedures

» Avoid contact with skin, eyes, and clothing.[6]

e Do not breathe mist, vapors, or spray.[4][6]
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» Wash hands thoroughly after handling.[4][6]
e Do not eat, drink, or smoke in areas where this chemical is handled or stored.[6]

o Keep containers tightly closed when not in use.[4][6]

Storage Conditions

o Store in a cool, dry, and well-ventilated area.[6]

Keep containers tightly sealed.

Store away from incompatible materials such as acids, strong oxidizing agents, acid
anhydrides, acid chlorides, and chloroformates.[6]

Store in original containers.[5] The material may darken in color during storage.[6][8]

Store locked up.[4][7][8]

Experimental Protocols
General Workflow for Handling 2-Chloro-6-methylaniline

The following workflow should be followed when working with 2-Chloro-6-methylaniline.
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Preparation Phase

Preparation [Review Safety Data Sheet (SDS)]

Proceed when ready

A

(Ensure engineering controls are functional (fume hood, eyewash, shower))

After experiment

Y
(Don appropriate Personal Protective Equipment (PPE)]

Post-Handling & Cleanup

Segregate waste

Handling Phase
Waste Disposal [Work within a designated area (fume hood)j
\
[Keep container tightly closed when not in usej
\ 4
[Avoid generation of vapors/aerosolsj

Cleanup Phase

[Decontaminate work surfacesj

\ 4
(Remove and properly store or dispose of PPE)

\ 4
[Wash hands and exposed skin thoroughlyj

Waste Management

(Collect all waste in labeled, sealed containersj

A

[Dispose of as hazardous waste according to local, state, and federal regulations [1, SD

Click to download full resolution via product page

Caption: General workflow for handling 2-Chloro-6-methylaniline.
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Spill Response Protocol

In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate non-essential personnel from the spill area.[4]
e Ventilate: Ensure adequate ventilation.[4]

o Contain: Prevent further leakage or spillage if it is safe to do so.[4] Do not let the product
enter drains.

o Absorb: For small spills, absorb with an inert material (e.g., sand, diatomite, acid binders,
universal binders, sawdust).[7]

o Collect: Collect the absorbed material and place it in a suitable, closed container for
disposal.[6][9]

o Clean: Clean the affected area thoroughly.

Decontaminate: Decontaminate any equipment used in the cleanup.

For major spills, alert the appropriate emergency response team.[5]

Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure.

First Aid Measures

© 2025 BenchChem. All rights reserved. 7/12 Tech Support


https://www.echemi.com/sds/2-chloro-6-methylaniline-pid_Rock24789.html
https://www.echemi.com/sds/2-chloro-6-methylaniline-pid_Rock24789.html
https://www.echemi.com/sds/2-chloro-6-methylaniline-pid_Rock24789.html
https://www.cpachem.com/msds?num=SB6710&dnl=sd_-_2-Chloro-6-methylaniline_CAS_87-63-8_%28SB6710%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC109360100&countryCode=US&language=en
https://www.chemicalbook.com/msds/5-chloro-2-methylaniline.pdf
https://datasheets.scbt.com/sc-254212.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Exposure Route

First Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give
artificial respiration and seek immediate medical

attention.[7]

Skin Contact

Immediately remove all contaminated clothing.
[4] Wash the affected area with soap and plenty
of water for at least 15 minutes.[10] Seek

medical attention if irritation persists.[4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[5][6][10] Remove
contact lenses if present and easy to do.[4]
Continue rinsing and seek immediate medical

attention.[6]

Ingestion

Do NOT induce vomiting.[4] Rinse mouth with
water.[4][7] Never give anything by mouth to an
unconscious person.[4] Call a physician or

Poison Control Center immediately.[4][7]

Emergency Response Flowchart

The following flowchart outlines the steps to take in an emergency involving 2-Chloro-6-

methylaniline.
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Chemical Exposure Occurs

Assess the Situation
(Is the area safe to enter?)

Yes

Remove Victim from Exposure
(if safe to do so)

Administer First Aid
(See Section 5.1)

Call Emergency Services
(911 or internal emergency number)

Provide SDS to Emergency Responders

Decontaminate as per protocol

Follow up with medical e@

Click to download full resolution via product page

Caption: Emergency response flowchart for chemical exposure.
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Fire-Fighting Measures
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[4][6][7]

o Specific Hazards: Combustible material.[5][6] Heating may cause expansion or
decomposition, leading to violent rupture of containers.[5] Combustion may produce toxic
fumes of carbon monoxide, carbon dioxide, nitrogen oxides, and hydrogen chloride gas.[5][6]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[4][6]

Disposal Considerations

All waste must be handled in accordance with local, state, and federal regulations.[5] Dispose
of contents and container to an approved waste disposal plant.[6] Do not allow the chemical to
enter drains or water sources. Contaminated packaging should be treated as the product itself.

Toxicological Information
» Acute Toxicity:

o LDso Oral (ATE): 100 mg/kg[7]

o LDso Dermal (ATE): 300 mg/kg[7]

o LCso Inhalation (ATE): 0.5 mg/I[7]

» Health Effects: The substance and/or its metabolites may bind to hemoglobin, inhibiting
normal oxygen uptake, a condition known as methemoglobinemia.[5] Long-term exposure to
respiratory irritants may result in airway disease.[5] There is some concern that this material
may cause cancer or mutations, but there is insufficient data for a definitive assessment.[5]

This document is intended as a guide and should not replace a thorough review of the Safety
Data Sheet (SDS) and a comprehensive risk assessment before handling 2-Chloro-6-
methylaniline. Always prioritize safety and follow established laboratory protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for 2-Chloro-6-
methylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b140736#handling-and-safety-precautions-for-2-
chloro-6-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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